3-Oxo-3-(5-oxo-1-pyridin-4-ylmethyl-pyrrolidin-3-yl)-propionic acid methyl ester

• IUPAC Name: methyl 3-oxo-3-[5-oxo-1-(pyridin-4-ylmethyl)pyrrolidin-3-yl]propanoate
• InChI: InChI=1S/C14H16N2O4/c1-20-14(19)7-12(17)11-6-13(18)16(9-11)8-10-2-4-15-5-3-10/h2-5,11H,6-9H2,1H3
• InChI Key: QVNOZHCRJWHKEC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(=O)C1CC(=O)N(C1)CC2=CC=NC=C2
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol

Description

3-Oxo-3-(5-oxo-1-pyridin-4-ylmethyl-pyrrolidin-3-yl)-propionic acid methyl ester, commonly known as O-PAMP, is an organic compound that has been studied extensively in recent years due to its potential applications in scientific research. O-PAMP has a wide range of uses in both in vitro and in vivo studies, and is widely used in a variety of biochemical and physiological experiments.

Scientific Research Applications

Complexation and Coordination Chemistry

The study of ligands similar to the compound , such as derivatives involved in complex formation, is a key area of research. For instance, the synthesis and characterization of Re(V)-oxo dihalide complexes with amino acid chelate derivatives demonstrate the compound's potential utility in coordination chemistry and its role in forming complexes with transition metals, which could be essential for catalysis or imaging applications (Wei et al., 2005).

Antiviral and Antitumor Activities

Compounds structurally related to 3-Oxo-3-(5-oxo-1-pyridin-4-ylmethyl-pyrrolidin-3-yl)-propionic acid methyl ester have been explored for their biological activities. Notably, derivatives have been identified as potent, irreversible inhibitors of human rhinovirus (HRV) 3C protease, showcasing significant antiviral activity and highlighting the potential for developing new antiviral agents (Patick et al., 2005). Similarly, acenaphtho[1,2-b]pyrrole-carboxylic acid esters have been synthesized and evaluated for their cytotoxicity against various cell lines, suggesting a route for antitumor drug development (Liu et al., 2006).

Organocatalysis and Chemical Synthesis

Research into organocatalytic synthesis of complex molecules includes the development of spiro[pyrrolidin-3,3'-oxindoles], compounds with significant structural similarity and relevance to biological activity. These studies not only provide insights into new methods of chemical synthesis but also highlight the compound's relevance in creating structurally diverse and biologically active molecules (Chen et al., 2009).

Material Science and Functionalization

In material science, the functionalization of polymers with carboxylate groups, akin to those in the compound of interest, is an area of research. This includes studies on poly(pyrrole) backbones modified with amino acid, peptide, and ferredoxin-type groups, demonstrating applications in bioinorganic chemistry and the development of modified electrodes for electrochemical applications (Pickett & Ryder, 1994).

Medicinal Chemistry and Drug Design

The exploration of molecules with similar structural characteristics for medicinal chemistry applications, including the study of hydrogen bonding in drug molecules and the synthesis of compounds with potential antithyroid properties, is a significant area of research. These studies contribute to our understanding of molecular interactions essential for drug design and therapeutic applications (Dobbin et al., 1993).